Cas no 2162613-19-4 (4-Prop-2-enoylmorpholine-3-carbonitrile)
4-Prop-2-enoylmorpholine-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- EN300-3446931
- 4-(prop-2-enoyl)morpholine-3-carbonitrile
- 2162613-19-4
- AKOS033934943
- Z2650802006
- 4-Prop-2-enoylmorpholine-3-carbonitrile
-
- Inchi: 1S/C8H10N2O2/c1-2-8(11)10-3-4-12-6-7(10)5-9/h2,7H,1,3-4,6H2
- InChI Key: VEBRXWWPQNGQMY-UHFFFAOYSA-N
- SMILES: O1CCN(C(C=C)=O)C(C#N)C1
Computed Properties
- Exact Mass: 166.074227566g/mol
- Monoisotopic Mass: 166.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 53.3Ų
4-Prop-2-enoylmorpholine-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-3446931-1.0g |
4-(prop-2-enoyl)morpholine-3-carbonitrile |
2162613-19-4 | 95.0% | 1.0g |
$842.0 | 2025-03-18 | |
| Enamine | EN300-3446931-0.05g |
4-(prop-2-enoyl)morpholine-3-carbonitrile |
2162613-19-4 | 95.0% | 0.05g |
$707.0 | 2025-03-18 | |
| Enamine | EN300-3446931-0.1g |
4-(prop-2-enoyl)morpholine-3-carbonitrile |
2162613-19-4 | 95.0% | 0.1g |
$741.0 | 2025-03-18 | |
| Enamine | EN300-3446931-0.25g |
4-(prop-2-enoyl)morpholine-3-carbonitrile |
2162613-19-4 | 95.0% | 0.25g |
$774.0 | 2025-03-18 | |
| Enamine | EN300-3446931-0.5g |
4-(prop-2-enoyl)morpholine-3-carbonitrile |
2162613-19-4 | 95.0% | 0.5g |
$809.0 | 2025-03-18 | |
| Enamine | EN300-3446931-1g |
4-(prop-2-enoyl)morpholine-3-carbonitrile |
2162613-19-4 | 90% | 1g |
$842.0 | 2023-11-13 | |
| Enamine | EN300-3446931-2.5g |
4-(prop-2-enoyl)morpholine-3-carbonitrile |
2162613-19-4 | 95.0% | 2.5g |
$1650.0 | 2025-03-18 | |
| Enamine | EN300-3446931-5g |
4-(prop-2-enoyl)morpholine-3-carbonitrile |
2162613-19-4 | 90% | 5g |
$2443.0 | 2023-11-13 | |
| Enamine | EN300-3446931-10g |
4-(prop-2-enoyl)morpholine-3-carbonitrile |
2162613-19-4 | 90% | 10g |
$3622.0 | 2023-11-13 | |
| Enamine | EN300-3446931-10.0g |
4-(prop-2-enoyl)morpholine-3-carbonitrile |
2162613-19-4 | 95.0% | 10.0g |
$3622.0 | 2025-03-18 |
4-Prop-2-enoylmorpholine-3-carbonitrile Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 4-Prop-2-enoylmorpholine-3-carbonitrile
4-Prop-2-enoylmorpholine-3-carbonitrile (CAS No. 2162613-19-4): An Overview and Recent Advances
4-Prop-2-enoylmorpholine-3-carbonitrile (CAS No. 2162613-19-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, holds potential for various applications, particularly in the development of novel therapeutic agents. This article provides a comprehensive overview of 4-Prop-2-enoylmorpholine-3-carbonitrile, including its chemical properties, synthesis methods, and recent advancements in its application.
Chemical Structure and Properties
4-Prop-2-enoylmorpholine-3-carbonitrile is a small molecule with the molecular formula C9H11N3O and a molecular weight of 177.19 g/mol. The compound features a morpholine ring with a propenoyl group and a cyano group attached to it. The presence of these functional groups imparts unique chemical properties to the molecule, making it highly reactive and suitable for various chemical transformations.
The morpholine ring in 4-Prop-2-enoylmorpholine-3-carbonitrile is known for its ability to form hydrogen bonds, which can enhance the solubility and bioavailability of the compound. The propenoyl group, on the other hand, is highly reactive and can participate in Michael addition reactions, making it a valuable intermediate in organic synthesis. The cyano group adds further reactivity and can be converted into various functional groups through well-established chemical reactions.
Synthesis Methods
The synthesis of 4-Prop-2-enoylmorpholine-3-carbonitrile has been reported using several methodologies, each with its own advantages and limitations. One common approach involves the reaction of morpholine with acrylonitrile followed by a Michael addition step. This method typically yields high purity products and can be scaled up for industrial production.
A more recent synthetic route involves the use of transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions. These methods offer improved selectivity and yield, making them attractive for the synthesis of complex molecules like 4-Prop-2-enoylmorpholine-3-carbonitrile. Additionally, green chemistry principles are increasingly being applied to these synthetic routes to minimize environmental impact and improve sustainability.
Biological Activity and Applications
4-Prop-2-enoylmorpholine-3-carbonitrile has shown promising biological activity in various preclinical studies. One area of significant interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For example, recent research has demonstrated that 4-Prop-2-enoylmorpholine-3-carbonitrile can effectively inhibit certain kinases, which are key targets in cancer therapy.
In addition to its enzymatic inhibition properties, 4-Prop-2-enoylmorpholine-3-carbonitrile has also been explored for its anti-inflammatory effects. Studies have shown that it can reduce inflammation by modulating the activity of pro-inflammatory cytokines and enzymes. This makes it a potential candidate for the treatment of inflammatory diseases such as arthritis and asthma.
Clinical Trials and Future Prospects
The promising preclinical results have led to increased interest in advancing 4-Prop-2-enoylmorpholine-3-carbonitrile into clinical trials. Several Phase I trials are currently underway to evaluate its safety and efficacy in humans. These trials are focusing on various indications, including cancer and inflammatory diseases.
If clinical trials prove successful, 4-Prop-2-enoylmorpholine-3-carbonitrile could become an important therapeutic agent in the pharmaceutical market. However, further research is needed to fully understand its mechanism of action, potential side effects, and optimal dosing regimens.
Conclusion
4-Prop-2-enoylmorpholine-3-carbonitrile (CAS No. 2162613-19-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for the development of novel therapeutic agents. Ongoing research and clinical trials will continue to shed light on its potential benefits and limitations, paving the way for future advancements in drug discovery and development.
2162613-19-4 (4-Prop-2-enoylmorpholine-3-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)